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Compound of Interest

Compound Name: Nintedanib 13CD3

Cat. No.: B15553426 Get Quote

An in-depth analysis of the molecular weight of Nintedanib isotopically labeled with a 13CD3

group reveals a precise mass increase essential for various research applications. This

technical guide outlines the calculation of the molecular weight for Nintedanib 13CD3,

providing researchers, scientists, and drug development professionals with the foundational

data required for quantitative analysis.

Introduction to Isotopic Labeling
Isotopic labeling is a technique used to track the passage of a substance through a system. By

replacing an atom with its isotope, which has a different mass but the same chemical

properties, researchers can differentiate the labeled molecules from their unlabeled

counterparts. In the case of Nintedanib 13CD3, a methyl group (-CH3) on the Nintedanib

molecule is replaced with a methyl group containing a heavy isotope of carbon (¹³C) and three

heavy isotopes of hydrogen (Deuterium or D). This labeling is crucial for studies involving mass

spectrometry, such as pharmacokinetic analyses, where the labeled compound is used as an

internal standard.

Molecular Formula and Weight of Nintedanib
Nintedanib is a small molecule inhibitor of multiple tyrosine kinases. Its chemical and physical

properties are well-documented.

Molecular Formula: C₃₁H₃₃N₅O₄[1][2][3]

Average Molecular Weight: Approximately 539.64 g/mol [2]
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Monoisotopic Mass: 539.25325455 Da[1]

For high-precision applications like mass spectrometry, the monoisotopic mass, which is the

mass of a molecule calculated using the mass of the most abundant isotope of each element,

is the more relevant value.

Calculation of Nintedanib 13CD3 Molecular Weight
The molecular weight of Nintedanib 13CD3 is calculated by determining the mass of the

original methyl group (-CH₃) that is being replaced and the mass of the new isotopic methyl

group (-¹³CD₃). The difference is then applied to the monoisotopic mass of unlabeled

Nintedanib.

The replacement involves substituting one ¹²C atom with one ¹³C atom and three ¹H atoms with

three ²H (Deuterium) atoms.

Mass of the outgoing -CH₃ group:

Mass of one ¹²C atom = 12.000000 Da

Mass of three ¹H atoms = 3 * 1.007825 Da = 3.023475 Da

Total mass = 15.023475 Da

Mass of the incoming -¹³CD₃ group:

Mass of one ¹³C atom = 13.003355 Da

Mass of three ²H (D) atoms = 3 * 2.014102 Da = 6.042306 Da

Total mass = 19.045661 Da

Calculation of the final monoisotopic mass:

Monoisotopic mass of Nintedanib 13CD3 = (Monoisotopic mass of Nintedanib) - (Mass of

-CH₃) + (Mass of -¹³CD₃)
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Monoisotopic mass of Nintedanib 13CD3 = 539.253255 Da - 15.023475 Da + 19.045661

Da

Monoisotopic mass of Nintedanib 13CD3 = 543.275441 Da

This represents a mass shift of +4.022186 Da compared to the unlabeled compound.

Data Summary
The following table summarizes the quantitative data for Nintedanib and its isotopically labeled

form.

Compound Molecular Formula
Average Molecular
Weight ( g/mol )

Monoisotopic Mass
(Da)

Nintedanib C₃₁H₃₃N₅O₄ 539.64[2] 539.253255[1]

Nintedanib 13CD3 C₃₀¹³CH₃₀D₃N₅O₄ ~543.66 543.275441

Visualization of Isotopic Substitution
The following diagram illustrates the conceptual replacement of a standard methyl group with

an isotopically labeled methyl group on the Nintedanib core structure.
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Isotopic Labeling of Nintedanib
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Isotopic substitution on the Nintedanib molecule.

Experimental Protocols
The determination of the molecular weight of Nintedanib 13CD3 is primarily achieved through

high-resolution mass spectrometry (HRMS).

Methodology: High-Resolution Mass Spectrometry

Sample Preparation: A dilute solution of Nintedanib 13CD3 is prepared in a suitable solvent,

such as methanol or acetonitrile, often with a small percentage of formic acid to promote

ionization.
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Infusion and Ionization: The sample is introduced into the mass spectrometer via direct

infusion or liquid chromatography. Electrospray ionization (ESI) is a common technique used

to generate protonated molecular ions [M+H]⁺.

Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as an

Orbitrap or a time-of-flight (TOF) instrument. These instruments have the capability to

measure mass-to-charge ratios (m/z) with high accuracy and resolving power.

Data Acquisition: The instrument is calibrated using a known standard to ensure mass

accuracy. The mass spectrum is then acquired, showing the isotopic distribution of the

analyte.

Data Analysis: The monoisotopic peak for the [M+H]⁺ ion of Nintedanib 13CD3 is identified.

Its measured m/z value is used to confirm the elemental composition and the successful

incorporation of the isotopic label. For Nintedanib 13CD3, the expected m/z for the [M+H]⁺

ion would be approximately 544.282716.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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